Cas no 106608-73-5 (3-Penten-2-one, 4-amino-1,1,1-trifluoro-, (3Z)-)

• Product Name: 3-Penten-2-one, 4-amino-1,1,1-trifluoro-, (3Z)-
• CAS No: 106608-73-5
• MF: C₅H₆F₃NO
• MW: 153.1024518013
• CID: 1182864
• Update Time: 2024-08-05

3-Penten-2-one, 4-amino-1,1,1-trifluoro-, (3Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one, 4-amino-1,1,1-trifluoro-, (3Z)-
• (Z)-4-amino-1,1,1-trifluoropent-3-en-2-one

• Inchi： 1S/C5H6F3NO/c1-3(9)2-4(10)5(6,7)8/h2H,9H2,1H3/b3-2-
• InChI Key： WNMWQCIQTDNYEO-IHWYPQMZSA-N
• SMILES： C(F)(F)(F)C(=O)/C=C(\N)/C

Computed Properties

• Exact Mass: 539.25349
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.258±0.06 g/cm3(Predicted)
• Melting Point: 86 °C(Solv: chloroform (67-66-3); hexane (110-54-3))
• Boiling Point: 103.0±40.0 °C(Predicted)
• PSA: 94.22
• pka: 4.95±0.70(Predicted)